4-(4-(dimethylamino)phenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-[4-(dimethylamino)phenyl]-N-(4-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H21FN4O2/c1-12-17(19(26)23-15-8-6-14(21)7-9-15)18(24-20(27)22-12)13-4-10-16(11-5-13)25(2)3/h4-11,18H,1-3H3,(H,23,26)(H2,22,24,27)
• InChI Key: CARROEYJMVAVET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)N(C)C)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN4O2
• Molecular Weight: 368.4 g/mol

Description

4-(4-(dimethylamino)phenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H21FN4O2 and its molecular weight is 368.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Activity

This compound is part of a broader class of tetrahydropyrimidine derivatives that have been synthesized for various applications. One study demonstrates the synthesis of 6-Aryl-3,4-dimethyl-N-phenyl-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxamides, showcasing their potential antifungal activity against Candida Albicans. This indicates the compound's relevance in developing antifungal agents (Zamaraeva et al., 2015).

Catalyst in Synthesis

Another significant application involves using sodium hydrogen sulfate as a catalyst for synthesizing N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides through the Biginelli reaction. This process highlights the compound's role in facilitating efficient chemical reactions, producing products in moderate to high yields (Gein et al., 2018).

Antimicrobial and Anticancer Potential

Research into thiophene-3-carboxamide derivatives, closely related to the compound , shows both antibacterial and antifungal activities. This suggests the potential of such compounds in therapeutic applications, particularly in addressing infectious diseases (Vasu et al., 2003). Additionally, carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which include structural motifs similar to the compound, have shown potent cytotoxicity against cancer cell lines, highlighting their potential as anticancer agents (Deady et al., 2005).